molecular formula C10H11N3O2 B8571363 N-Methoxy-N-methyl-1H-pyrrolo[2,3-b]pyridine-2-carboxamide

N-Methoxy-N-methyl-1H-pyrrolo[2,3-b]pyridine-2-carboxamide

Cat. No.: B8571363
M. Wt: 205.21 g/mol
InChI Key: CLLMDKCJBKBLFR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-Methoxy-N-methyl-1H-pyrrolo[2,3-b]pyridine-2-carboxamide is a useful research compound. Its molecular formula is C10H11N3O2 and its molecular weight is 205.21 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H11N3O2

Molecular Weight

205.21 g/mol

IUPAC Name

N-methoxy-N-methyl-1H-pyrrolo[2,3-b]pyridine-2-carboxamide

InChI

InChI=1S/C10H11N3O2/c1-13(15-2)10(14)8-6-7-4-3-5-11-9(7)12-8/h3-6H,1-2H3,(H,11,12)

InChI Key

CLLMDKCJBKBLFR-UHFFFAOYSA-N

Canonical SMILES

CN(C(=O)C1=CC2=C(N1)N=CC=C2)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 1H-pyrrolo[2,3-b]pyridine-2-carboxylic acid (from MolBridge, 1.0 g, 6.2 mmol), O-(benzotriazol-1-yl)-N,N,N′,N′-tetramethyluronium hexafluorophosphate (3.0 g, 8.0 mmol) and triethylamine (4.3 mL, 31 mmol) in N,N-dimethylformamide (10 mL) was stirred at room temperature for 10 minutes. N,O-dimethylhydroxylamine hydrochloride (0.78 g, 8.0 mmol) was added and the resulting suspension was stirred at room temperature overnight. The mixture was quenched with water and extracted with EtOAc. The combined organic layers were dried over MgSO4, concentrated, and purified on silica gel (eluting with 0-65% EtOAc/hexane) to give the desired product (1.0 g, 79%). LCMS calculated for C10H12N3O2(M+H)+: m/z=206.1. Found: 206.1.
Quantity
1 g
Type
reactant
Reaction Step One
Quantity
4.3 mL
Type
reactant
Reaction Step One
Quantity
10 mL
Type
solvent
Reaction Step One
Name
N,O-dimethylhydroxylamine hydrochloride
Quantity
0.78 g
Type
reactant
Reaction Step Two
Yield
79%

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